Cas no 7597-49-1 (2,4-Pyrimidinediamine,6-(2-phenylethyl)-)

• Product Name: 2,4-Pyrimidinediamine,6-(2-phenylethyl)-
• CAS No: 7597-49-1
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 568571
• PubChem ID: 245186
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,6-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,6-(2-phenylethyl)-
• 6-(2-phenylethyl)pyrimidine-2,4-diamine
• 6-phenethylpyrimidine-2,4-diamine
• 2,4-Diamino-6-phenaethyl-pyrimidin
• 6-phenethyl-pyrimidine-2,4-diamine
• DTXSID20288606
• 7597-49-1
• NSC-56883
• NSC56883

• Inchi： 1S/C12H14N4/c13-11-8-10(15-12(14)16-11)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H4,13,14,15,16)
• InChI Key： CTVSGRMFPIQXSS-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=CC=1CCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 214.12200
• Monoisotopic Mass: 214.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82000
• LogP: 2.58860